Cas no 2171920-67-3 (1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171920-67-3
• MF: C₉H₁₄N₄S
• MW: 210.299259662628
• CID: 6182969
• PubChem ID: 165735767
• Update Time: 2025-05-27

1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596480
• 2171920-67-3

• Inchi： 1S/C9H14N4S/c1-2-3-7-8(9(10)14)11-12-13(7)6-4-5-6/h6H,2-5H2,1H3,(H2,10,14)
• InChI Key： ZHSWCQDPTHFFNE-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC)N(C2CC2)N=N1)N

Computed Properties

• Exact Mass: 210.09391764g/mol
• Monoisotopic Mass: 210.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-Cyclopropyl-5-Propyl-1H-1,2,3-Triazole-4-Carbothioamide (CAS No. 2171920-67-3)

1-Cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171920-67-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,3-triazole family, a class of nitrogen-containing heterocycles known for their versatility in drug design and material science. The presence of both cyclopropyl and propyl substituents, along with the carbothioamide functional group, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for triazole derivatives has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in compounds like 1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide due to their potential as enzyme inhibitors or antimicrobial agents. The carbothioamide moiety, in particular, is a hotspot for modifications aimed at enhancing bioactivity. This aligns with current trends in drug discovery, where scientists are exploring sulfur-containing compounds for their improved pharmacokinetic profiles.

The synthesis of CAS No. 2171920-67-3 typically involves multi-step organic reactions, including click chemistry approaches for constructing the triazole core. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. Given the growing interest in sustainable chemistry, efforts are also underway to optimize its synthesis using greener solvents and catalysts.

From an industrial perspective, 1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide is being investigated for its role in crop protection formulations. The agrochemical sector values triazole-based compounds for their ability to modulate plant growth or act as fungicides. This ties into broader discussions about food security and the need for innovative solutions to combat resistant pathogens.

For researchers sourcing this compound, key considerations include its stability under various storage conditions and compatibility with common reagents. Analytical data sheets for CAS 2171920-67-3 typically highlight its solubility in organic solvents like DMSO, which is crucial for biological assays. The compound's structure-activity relationship (SAR) studies are frequently cited in patents, reflecting its commercial potential.

Environmental and safety assessments of 1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide follow standard regulatory guidelines. While not classified as hazardous under current systems, proper handling protocols are recommended due to the thioamide group's reactivity. This aspect resonates with the pharmaceutical industry's focus on EHS (Environment, Health, and Safety) compliance during drug development.

Looking ahead, the scientific community anticipates expanded applications for this compound in bioconjugation techniques and metal-organic frameworks (MOFs). Its dual functionality makes it a candidate for creating hybrid materials with tailored properties. These developments align with search trends around advanced materials and nanotechnology, areas where researchers frequently seek novel building blocks.

In summary, 1-cyclopropyl-5-propyl-1H-1,2,3-triazole-4-carbothioamide represents a compelling case study in modern heterocyclic chemistry. Its intersection with multiple disciplines—from medicinal chemistry to agricultural science—makes it a valuable subject for ongoing research. As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound may unlock new possibilities in targeted therapeutics and sustainable agriculture.